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Compound of Interest

Compound Name: Nvp-gbel70

cat. No.: B15590231

Anwendungs- und Protokollhinweise fur die LC-MS/MS-Analyse von Nvp-gbel70 in Plasma
Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.
EinfUhrung

Nvp-qbel70 ist ein potenter und selektiver Inhibitor des epithelialen Natriumkanals (ENaC),
der fur die Inhalationstherapie bei Mukoviszidose entwickelt wurde.[1][2] Die Quantifizierung
von Nvp-qbel70 in Plasmamatrizes ist fir pharmakokinetische (PK) Studien zur Bewertung
der systemischen Exposition und Sicherheit des Medikaments von entscheidender Bedeutung.
Die Flussigkeitschromatographie-Tandem-Massenspektrometrie (LC-MS/MS) bietet aufgrund
ihrer hohen Empfindlichkeit und Selektivitat die Methode der Wahl fir die bioanalytische
Quantifizierung.[3][4][5] Diese Application Note beschreibt ein Protokoll fir die Extraktion und
Quantifizierung von Nvp-qbel70 in Plasma mittels LC-MS/MS.

Experimentelle Protokolle

1. Probenvorbereitung: Protein-Prazipitation

Die Proteinfallung ist eine schnelle und effektive Methode zur Entfernung von Proteinen aus
biologischen Proben vor der LC-MS/MS-Analyse.[6]

» Reagenzien:

o Acetonitril (ACN) mit 0,1 % Ameisensaure (v/v)
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o Humanplasma (K2-EDTA)
o Nvp-qbel70-Standard

o Interner Standard (IS) (z. B. ein strukturell ahnliches, stabil-isotopenmarkiertes Molekl)

e Verfahren:

[¢]

Eine Aliquote von 50 uL Humanplasma in ein 1,5-ml-Mikrozentrifugenréhrchen geben.

[¢]

5 uL der internen Standard-Arbeitslésung hinzufiigen und 10 Sekunden lang vortexen.

o 150 pL eiskaltes Acetonitril mit 0,1 % Ameisenséure hinzufiigen, um die Proteine
auszufallen.

o Die Probe 1 Minute lang bei hoher Geschwindigkeit vortexen.
o Die Probe 10 Minuten lang bei 14.000 x g und 4 °C zentrifugieren.
o Den Uberstand vorsichtig in ein sauberes Rohrchen tiberfiihren.
o Den Uberstand unter einem leichten Stickstoffstrom bei 40 °C zur Trockne eindampfen.
o Den Rickstand in 100 uL der mobilen Phase A rekonstituieren.
o Die rekonstituierte Probe 5 Minuten lang bei 14.000 x g zentrifugieren.
o Den Uberstand in ein HPLC-Flaschchen fiir die LC-MS/MS-Analyse tiberfihren.
2. LC-MS/MS-Bedingungen
 Flussigkeitschromatographie (LC):
o System: Ein UHPLC-System wie das Waters ACQUITY UPLC H-Class Plus[7]

o Saule: Eine Umkehrphasensaule, die fur die Analyse kleiner Molekile geeignet ist (z. B.
Waters ACQUITY UPLC BEH C18, 1,7 um, 2,1 x 50 mm)

o Mobile Phase A: Wasser mit 0,1 % Ameisenséaure
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[e]

Mobile Phase B: Acetonitril mit 0,1 % Ameisensdure

Flussrate: 0,4 ml/min

o

[¢]

Saulentemperatur: 40 °C

[¢]

Injektionsvolumen: 5 pL

[e]

Gradientenelution:

Zeit (min) %B

0,0 5

25 95

3,5 95

3,6 5
15.0]5]

Tandem-Massenspektrometrie (MS/MS):

System: Ein Triple-Quadrupol-Massenspektrometer wie das AB SCIEX 6500 QTRAP[7]

[¢]

lonisierungsquelle: Elektrospray-lonisierung (ESI) im positiven Modus

[¢]

[e]

Multiple Reaction Monitoring (MRM)-Ubergange:
= Beispiel fur Nvp-qbel70: Q1 m/z 451,2 - Q3 m/z 254,1 (hypothetisch)

» Beispiel fur IS: Q1 m/z 456,2 — Q3 m/z 259,1 (hypothetisch)

[¢]

MS-Parameter (Beispiel):
» Curtain Gas (CUR): 30 psi

» Collision Gas (CAD): Mittel
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» |lonSpray Voltage (I1S): 5500 V

» Temperatur (TEM): 500 °C

» |on Source Gas 1 (GS1): 50 psi

» |on Source Gas 2 (GS2): 50 psi

» Declustering Potential (DP): 80 V
= Entrance Potential (EP): 10 V

» Collision Energy (CE): 35V

Collision Cell Exit Potential (CXP): 12 V

Datenprasentation

Die folgenden Tabellen fassen die Beispieldaten flr die quantitative Analyse von Nvp-qbel70
in Plasma zusammen.

Tabelle 1: Kalibrierkurvenparameter

Parameter Wert

Konzentrationsbereich 1-1000 ng/mi

Regressionsmodell Lineare Regression (1/x2-Wichtung)
Korrelationskoeffizient (r?) > 0,995

Genauigkeit der Standards Innerhalb von +15 % des Nennwerts
Prézision der Standards <15 % RSD

Tabelle 2: Genauigkeit und Prazision
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Intra-Assay- Intra-Assay- Inter-Assay- Inter-Assay-

Konzentrati L L L L
QC-Level Genauigkeit Prazision Genauigkeit Prazision

on (ng/ml)

(%) (%RSD) (%) (%RSD)

LLOQ 1 98,5 8,2 101,2 9,5
Niedrig 3 102,1 6,5 103,5 7,8
Mittel 100 97,8 4,1 99,1 5,2
Hoch 800 101,5 3,5 100,8 4,1

Tabelle 3: Wiederfindung und Matrixeffekt

Konzentration Extraktionswiederfi .
QC-Level Matrixeffekt (%)
(ng/ml) ndung (%)
Niedrig 3 92,5 98,1
Mittel 100 94,1 99,5
Hoch 800 93,2 97,8
Visualisierungen
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Abbildung 1: Experimenteller Arbeitsablauf fir die Nvp-qbel70-Analyse.
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Abbildung 2: Prinzip der LC-MS/MS-Analyse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Enhancing Cystic Fibrosis Therapy: The Promise of Inhaled ENaC Blocker NVP-QBE170
in Reducing Hyperkalemia Risk [synapse.patsnhap.com]

e 2. NVP-QBEL170: an inhaled blocker of the epithelial sodium channel with a reduced potential
to induce hyperkalaemia - PubMed [pubmed.ncbi.nim.nih.gov]

e 3. LC-MS/MS Quantification of Nevirapine and Its Metabolites in Hair for Assessing Long-
Term Adherence - PMC [pmc.ncbi.nim.nih.gov]

e 4. Quantitative analysis of therapeutic proteins in biological fluids: recent advancement in
analytical techniques - PubMed [pubmed.ncbi.nim.nih.gov]

e 5. resolvemass.ca [resolvemass.ca]
e 6. news-medical.net [news-medical.net]
» 7. Bioanalytical Method Development and Validation - [ITRI [iitri.org]

 To cite this document: BenchChem. [LC-MS/MS analysis of Nvp-gbel70 in plasma].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590231#|c-ms-ms-analysis-of-nvp-qbe170-in-
plasma]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15590231?utm_src=pdf-body-img
https://www.benchchem.com/product/b15590231?utm_src=pdf-custom-synthesis
https://synapse.patsnap.com/article/enhancing-cystic-fibrosis-therapy-the-promise-of-inhaled-enac-blocker-nvp-qbe170-in-reducing-hyperkalemia-risk
https://synapse.patsnap.com/article/enhancing-cystic-fibrosis-therapy-the-promise-of-inhaled-enac-blocker-nvp-qbe170-in-reducing-hyperkalemia-risk
https://pubmed.ncbi.nlm.nih.gov/25573195/
https://pubmed.ncbi.nlm.nih.gov/25573195/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7730356/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7730356/
https://pubmed.ncbi.nlm.nih.gov/36880122/
https://pubmed.ncbi.nlm.nih.gov/36880122/
https://resolvemass.ca/bioanalytical-method-development-in-the-united-states-key-techniques/
https://www.news-medical.net/whitepaper/20251028/Improving-sample-preparation-for-LC-MSMS-analysis.aspx
https://iitri.org/bioanalytical-method-development/
https://www.benchchem.com/product/b15590231#lc-ms-ms-analysis-of-nvp-qbe170-in-plasma
https://www.benchchem.com/product/b15590231#lc-ms-ms-analysis-of-nvp-qbe170-in-plasma
https://www.benchchem.com/product/b15590231#lc-ms-ms-analysis-of-nvp-qbe170-in-plasma
https://www.benchchem.com/product/b15590231#lc-ms-ms-analysis-of-nvp-qbe170-in-plasma
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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